(2-Phenoxypyridin-4-yl)methanol

• Molecular Formula: C12H11NO2
• Molecular Weight: 201.22 g/mol
• IUPAC Name: (2-phenoxypyridin-4-yl)methanol
• InChI: InChI=1S/C12H11NO2/c14-9-10-6-7-13-12(8-10)15-11-4-2-1-3-5-11/h1-8,14H,9H2
• InChI Key: WJEVULAZTYCKKF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=NC=CC(=C2)CO

Description

(2-Phenoxypyridin-4-yl)methanol is a useful research compound. Its molecular formula is C12H11NO2 and its molecular weight is 201.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

At 190° C., (2-bromopyridin-4-yl)methanol (550 mg), phenol (330 mg) and potassium carbonate (450 mg) were stirred for 30 minutes. To the reaction solution was added 330 mg of phenol, and the mixture was stirred at the same temperature for further 30 minutes. To the reaction solution were added 700 mg of phenol and 450 mg of potassium carbonate, and the mixture was stirred at the same temperature for further 1 hour. The reaction solution was cooled, then diluted with water, extracted with ethyl acetate, and dried over anhydrous magnesium sulfate. The solvent was distilled off under reduced pressure, and the residue obtained was purified by silica gel column chromatography (eluent: ethyl acetate/hexane (0:100-100:0)) to afford the title compound as a brown oil.